![molecular formula C20H12ClIN2O2 B15013388 2-[(E)-{[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]imino}methyl]-4-iodophenol](/img/structure/B15013388.png)
2-[(E)-{[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]imino}methyl]-4-iodophenol
Overview
Description
2-[(E)-{[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]imino}methyl]-4-iodophenol is a complex organic compound that belongs to the class of benzoxazole derivatives.
Preparation Methods
The synthesis of 2-[(E)-{[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]imino}methyl]-4-iodophenol typically involves the following steps:
Starting Materials: The synthesis begins with 2-aminophenol and an appropriate aldehyde.
Reaction Conditions: The reaction is carried out under reflux conditions in the presence of a suitable catalyst.
Industrial Production: Industrial production methods may involve the use of continuous flow reactors and optimized reaction conditions to achieve high yields and purity.
Chemical Reactions Analysis
2-[(E)-{[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]imino}methyl]-4-iodophenol undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
2-[(E)-{[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]imino}methyl]-4-iodophenol has several scientific research applications:
Mechanism of Action
The mechanism of action of 2-[(E)-{[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]imino}methyl]-4-iodophenol involves its interaction with specific molecular targets:
Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to inhibition or activation of specific pathways.
Pathways Involved: The pathways involved depend on the specific biological activity being studied.
Comparison with Similar Compounds
2-[(E)-{[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]imino}methyl]-4-iodophenol can be compared with other benzoxazole derivatives:
Similar Compounds: Similar compounds include 2-aminophenol, 2-bromoaniline, and other benzoxazole derivatives.
Uniqueness: The presence of the iodine atom and the specific substitution pattern on the benzoxazole ring make this compound unique.
Properties
Molecular Formula |
C20H12ClIN2O2 |
|---|---|
Molecular Weight |
474.7 g/mol |
IUPAC Name |
2-[[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]iminomethyl]-4-iodophenol |
InChI |
InChI=1S/C20H12ClIN2O2/c21-14-3-8-19-17(10-14)24-20(26-19)12-1-5-16(6-2-12)23-11-13-9-15(22)4-7-18(13)25/h1-11,25H |
InChI Key |
NJHVISXZMRZQLD-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C2=NC3=C(O2)C=CC(=C3)Cl)N=CC4=C(C=CC(=C4)I)O |
Origin of Product |
United States |
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